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Cat. No.: B1678732

For Researchers, Scientists, and Drug Development Professionals

Introduction

R82913, a tetrahydro-imidazo[4,5,1-jk][1][2]-benzodiazepin-2(1H)-thione (TIBO) derivative, is
recognized as a potent and highly selective non-nucleoside inhibitor of HIV-1 reverse
transcriptase.[3] As part of the preclinical evaluation of any therapeutic candidate, it is essential
to determine its cytotoxic profile against relevant cell lines. This document provides a detailed
protocol for assessing the cytotoxicity of R82913 in Molt-4 cells, a human T lymphoblast cell
line derived from a patient with acute lymphoblastic leukemia.[2] The protocol described herein
utilizes the XTT assay, a colorimetric method to measure cell viability.

Principle of the XTT Cytotoxicity Assay

The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay is a
widely used method for quantifying cellular metabolic activity, which serves as an indicator of
cell viability. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt
XTT to a soluble orange formazan product. The amount of formazan produced is directly
proportional to the number of metabolically active cells. The intensity of the orange color is
measured spectrophotometrically, allowing for a quantitative assessment of cell viability and the
cytotoxic effects of a compound.
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Experimental Workflow for R82913 Cytotoxicity Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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